Cas no 59566-51-7 (1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester)

1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester structure
59566-51-7 structure
Product name:1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
CAS No:59566-51-7
MF:C7H9N3O4
MW:199.16406
CID:338235
PubChem ID:683558

1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
    • ethyl 2-(4-nitroimidazol-1-yl)acetate
    • 59566-51-7
    • MFCD00470205
    • SY345228
    • SCHEMBL16246028
    • Ethyl 2-(4-Nitro-1-imidazolyl)acetate
    • EU-0051341
    • WGFYNFMJQWDXRS-UHFFFAOYSA-N
    • DTXSID60350578
    • AKOS001704717
    • ethyl 2-(4-nitro-1H-imidazol-1-yl)acetate
    • ST008460
    • Inchi: InChI=1S/C7H9N3O4/c1-2-14-7(11)4-9-3-6(8-5-9)10(12)13/h3,5H,2,4H2,1H3
    • InChI Key: WGFYNFMJQWDXRS-UHFFFAOYSA-N
    • SMILES: CCOC(CN1C=NC([N+]([O-])=O)=C1)=O

Computed Properties

  • Exact Mass: 199.05937
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 87.26

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